
physical properties of n-butyl pyruvate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl pyruvate

Cat. No.: B1584182 Get Quote

Core Physical and Chemical Properties
n-Butyl pyruvate, also known as butyl 2-oxopropanoate, is an ester with the chemical formula

C₇H₁₂O₃.[1][2][3][4][5] It is a colorless liquid with a fruity odor and is used in various industries

as a solvent, a flavoring agent, and as an intermediate in the synthesis of pharmaceuticals and

other organic compounds.[2][6]

Data Presentation of Physical Properties
The following table summarizes the key physical and chemical properties of n-butyl pyruvate.
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Property Value Reference

Molecular Weight 144.17 g/mol [1][2][7]

Molecular Formula C₇H₁₂O₃ [1][2][3][4][5]

IUPAC Name Butyl 2-oxopropanoate [1]

CAS Registry Number 20279-44-1 [1][2][3][4][5][7][8]

Boiling Point 70-71 °C (at 11 Torr) [8]

Density 0.996 g/cm³ (at 25 °C) [8][9]

Appearance Colorless liquid [2]

Odor Fruity odor [2]

Solubility in Water Soluble [2]

Refractive Index See note below

Melting Point Data not available

Note on Refractive Index: While a specific experimentally determined refractive index for n-

butyl pyruvate was not found in the provided search results, the refractive index for a similar

ester, ethyl pyruvate, is 1.404 (n20/D). Generally, the refractive indices of organic solvents like

esters are readily available in chemical handbooks.[10]

Experimental Protocols for Property Determination
Detailed experimental protocols for determining the physical properties of n-butyl pyruvate are

outlined below. These are standard laboratory procedures applicable to liquid organic

compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like n-butyl pyruvate, which may have a relatively high boiling point

at atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. For vacuum

distillation, the apparatus is connected to a vacuum pump with a manometer to measure the

pressure.

Sample Preparation: A sample of n-butyl pyruvate is placed in the round-bottom flask along

with boiling chips to ensure smooth boiling.

Distillation: The apparatus is evacuated to the desired pressure (e.g., 11 Torr).[8] The flask is

then heated gently.

Data Collection: The temperature is recorded when the liquid is boiling steadily and the vapor

is condensing and collecting in the receiving flask. This temperature is the boiling point at

that specific pressure.

Determination of Density
Density is the mass per unit volume of a substance. It is a fundamental physical property that

can be used to identify a compound and assess its purity.

Methodology:

Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance

are required.

Measurement of Pycnometer Mass: The mass of the clean, dry pycnometer is accurately

measured.

Filling the Pycnometer: The pycnometer is filled with distilled water of a known temperature,

and its mass is measured again. This allows for the precise calculation of the pycnometer's

volume.

Sample Measurement: The pycnometer is then emptied, dried, and filled with n-butyl
pyruvate at the same temperature. The mass is measured once more.

Calculation: The density of n-butyl pyruvate is calculated by dividing the mass of the

sample by the volume of the pycnometer.
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Determination of Solubility in Water
Solubility is the ability of a substance to dissolve in a solvent. For a qualitative determination of

the solubility of n-butyl pyruvate in water:

Methodology:

Sample Preparation: A small, measured amount of n-butyl pyruvate (e.g., 0.1 g) is added to

a test tube containing a known volume of deionized water (e.g., 3 mL).

Observation: The mixture is agitated vigorously for a short period.

Analysis: The mixture is observed to see if the n-butyl pyruvate has dissolved completely to

form a homogeneous solution. If it has, it is considered soluble. The formation of two distinct

layers or a cloudy suspension indicates insolubility or partial solubility.

Synthesis Pathway of n-Butyl Pyruvate
n-Butyl pyruvate is typically synthesized via Fischer esterification.[6] This reaction involves the

acid-catalyzed reaction between a carboxylic acid (pyruvic acid) and an alcohol (n-butanol).[11]

[12]

Reactants

Products
Pyruvic Acid

(CH₃COCOOH)

n-Butyl Pyruvate
(C₇H₁₂O₃)

Esterification Water
(H₂O)

n-Butanol
(CH₃(CH₂)₃OH)

Acid Catalyst
(e.g., H₂SO₄)
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Caption: Fischer esterification synthesis of n-butyl pyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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